Cas no 1803692-35-4 (Methyl 2-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Methyl 2-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1803692-35-4
• MF: C₉H₈F₃NO₅
• MW: 267.15873336792
• CID: 4829441
• Update Time: 2025-11-01

Methyl 2-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C9H8F3NO5/c1-16-6-5(18-9(10,11)12)4(8(15)17-2)3-13-7(6)14/h3H,1-2H3,(H,13,14)
• InChI Key： UPBVPAKEALVHBR-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(NC=C1C(=O)OC)=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 438
• XLogP3: 0.9
• Topological Polar Surface Area: 73.9

Additional information on Methyl 2-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate

Methyl 2-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1803692-35-4): A Comprehensive Overview

Methyl 2-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate, identified by its CAS number 1803692-35-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its pyridine core substituted with hydroxyl, methoxy, and trifluoromethoxy groups, exhibits a unique structural framework that makes it a promising candidate for various biochemical applications.

The structural attributes of Methyl 2-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate contribute to its potential utility in the synthesis of bioactive molecules. The presence of multiple functional groups, including hydroxyl and methoxy, provides opportunities for further chemical modifications, enabling the development of derivatives with enhanced pharmacological properties. Additionally, the incorporation of a trifluoromethoxy group introduces electronic and steric effects that can influence the compound's reactivity and biological activity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Methyl 2-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate has emerged as a key intermediate in the synthesis of several pharmacologically relevant compounds. Its pyridine scaffold is particularly valuable in medicinal chemistry due to its role as a bioisostere for other heterocyclic systems, such as piperidine and pyrimidine.

One of the most compelling aspects of Methyl 2-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently targeted in the treatment of various diseases, including cancer. The compound's structural features make it an attractive candidate for designing inhibitors that can modulate kinase activity selectively. Recent studies have demonstrated the efficacy of pyridine-based inhibitors in disrupting aberrant signaling pathways associated with chronic diseases.

The trifluoromethoxy group in Methyl 2-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate is particularly noteworthy for its ability to enhance metabolic stability and binding affinity. This group is commonly employed in drug design to improve pharmacokinetic profiles, ensuring that the drug remains active in the body for longer periods. The combination of hydroxyl and methoxy groups further contributes to the compound's versatility, allowing for diverse chemical modifications that can fine-tune its biological activity.

Advances in computational chemistry have also played a pivotal role in understanding the potential applications of Methyl 2-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate. Molecular modeling studies have revealed insights into how this compound interacts with biological targets, providing a rational basis for designing more effective derivatives. These computational approaches have been instrumental in predicting binding affinities and identifying key residues involved in drug-receptor interactions.

The synthesis of Methyl 2-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate involves multi-step organic transformations that highlight the compound's synthetic complexity. The process typically begins with the functionalization of a pyridine precursor, followed by sequential introduction of hydroxyl, methoxy, and trifluoromethoxy groups. Each step requires careful optimization to ensure high yield and purity, underscoring the importance of advanced synthetic methodologies in pharmaceutical chemistry.

In conclusion, Methyl 2-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1803692-35-4) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential applications in drug development make it a compound of considerable interest. As research continues to uncover new therapeutic targets and innovative synthetic strategies, Methyl 2-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate is poised to play a pivotal role in shaping the future of pharmaceutical innovation.